Cas no 1805978-95-3 (3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1805978-95-3
• MF: C₈H₄ClF₅INO
• MW: 387.472950935364
• CID: 4813966
• Update Time: 2025-06-11

3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF5INO/c9-2-4-3(6(10)11)1-5(16-7(4)15)17-8(12,13)14/h1,6H,2H2
• InChI Key： ZPVHQOMYBWKPEH-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C(C(F)F)=CC(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine

Introduction to 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1805978-95-3)

3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine, identified by its CAS number 1805978-95-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a chloromethyl group, a difluoromethyl substituent, an iodo atom, and a trifluoromethoxy group, contribute to its remarkable chemical reactivity and functional versatility.

The chloromethyl group (–CH₂Cl) in the molecular structure of this compound introduces a reactive site that can participate in various chemical transformations, such as nucleophilic addition reactions. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. The difluoromethyl group (–CF₂), on the other hand, is known for its ability to modulate metabolic stability and binding affinity in drug candidates. Its incorporation into a molecular framework can enhance the bioavailability and pharmacological efficacy of therapeutic compounds.

The presence of an iodo atom (I) at the 2-position of the pyridine ring adds another layer of reactivity, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental tools in modern synthetic organic chemistry and are frequently employed to construct complex molecular architectures. Furthermore, the trifluoromethoxy group (–OCF₃) is a well-documented pharmacophore that can improve lipophilicity and metabolic resistance, making it particularly useful in designing drugs with enhanced pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional intermediates like 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine in the development of next-generation therapeutics. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of electron-withdrawing and electron-donating groups within this compound's structure allows for precise tuning of its electronic properties, enabling targeted interactions with biological targets.

In addition to its role as a synthetic building block, this compound has been explored in the synthesis of bioactive molecules with antimicrobial and anti-inflammatory properties. The unique interplay between its functional groups facilitates the creation of derivatives with enhanced binding affinity and selectivity. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit promising preclinical activity against a range of diseases.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine exemplifies how strategic functionalization can yield compounds with significant therapeutic potential. Its ability to serve as a versatile intermediate allows chemists to explore diverse chemical spaces rapidly, accelerating the discovery process.

From a synthetic perspective, this compound offers numerous opportunities for further derivatization through cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both electrophilic and nucleophilic sites within its structure makes it an ideal candidate for constructing complex heterocycles that are prevalent in many bioactive natural products and synthetic drugs.

The growing demand for fluorinated compounds in drug development has also contributed to the relevance of 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine. Fluoro-substituted molecules often exhibit improved pharmacokinetic properties, including increased bioavailability and resistance to metabolic degradation. This has led to extensive research into fluorinated pyridines as key structural elements in drug design.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1805978-95-3) represents a compelling example of how careful molecular design can yield compounds with broad utility in pharmaceutical research. Its unique combination of reactive sites and functional groups positions it as a valuable tool for synthesizing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic profiles.